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Compound of Interest

Compound Name: 1,3-Dimethoxybenzene-d4

Cat. No.: B1474433

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,3-Dimethoxybenzene-d4, a
deuterated analog of 1,3-Dimethoxybenzene. This document details its molecular weight,
physical and chemical properties, and provides an illustrative experimental protocol for its
application as an internal standard.

Core Quantitative Data

The following table summarizes the key quantitative data for both 1,3-Dimethoxybenzene and
its deuterated form, 1,3-Dimethoxybenzene-d4.
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Property 1,3-Dimethoxybenzene 1,3-Dimethoxybenzene-d4
Molecular Formula CsH1002 CsHeD4O2

Molecular Weight ( g/mol ) 138.16 142.19

CAS Number 151-10-0[1] 362049-44-3

Boiling Point (°C) 85-87 @ 7 mmHg[1] No data available

Melting Point (°C) -52[2] No data available

Density (g/mL at 25°C) 1.055[1] No data available

Refractive Index (n20/D) 1.524[1] No data available

Isotopic Enrichment Not Applicable 98 atom % D

Molecular Structure and Deuteration

1,3-Dimethoxybenzene-d4 is specifically deuterated on the aromatic ring at positions 2, 4, 5,
and 6. This specific isotopic labeling makes it an excellent internal standard for quantitative
analysis of 1,3-Dimethoxybenzene using mass spectrometry and nuclear magnetic resonance
(NMR) spectroscopy.

Experimental Protocols
Synthesis of 1,3-Dimethoxybenzene-d4

A common method for the synthesis of deuterated aromatic compounds involves acid-catalyzed
hydrogen-deuterium exchange. A general protocol is as follows:

» Reaction Setup: In a sealed reaction vessel, 1,3-Dimethoxybenzene is dissolved in a
deuterated acid, such as deuterated sulfuric acid (D2S0Oa) or trifluoroacetic acid-d (TFA-d),
often with D20 as a co-solvent.

e Heating: The mixture is heated to a specific temperature (e.g., 80-120 °C) for a defined
period (e.g., 24-72 hours) to facilitate the electrophilic aromatic substitution of hydrogen with
deuterium.
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e Quenching and Extraction: After cooling, the reaction mixture is carefully neutralized with a
base, such as sodium bicarbonate solution. The deuterated product is then extracted into an
organic solvent like diethyl ether or dichloromethane.

« Purification: The organic layer is washed with water, dried over an anhydrous salt (e.g.,
MgSO0a), and the solvent is removed under reduced pressure. The resulting crude product
can be further purified by column chromatography or distillation to yield high-purity 1,3-
Dimethoxybenzene-d4.

Application as an Internal Standard in GC-MS Analysis

1,3-Dimethoxybenzene-d4 is frequently used as an internal standard for the quantification of
1,3-Dimethoxybenzene in various matrices.

Methodology:

» Standard Preparation: A stock solution of 1,3-Dimethoxybenzene-d4 is prepared in a
suitable solvent (e.g., methanol, acetonitrile) at a known concentration.

o Sample Preparation: A known volume of the internal standard stock solution is added to each
sample and calibration standard.

o Extraction: The analyte and internal standard are extracted from the sample matrix using an
appropriate technique, such as liquid-liquid extraction or solid-phase extraction.

e GC-MS Analysis: The extracted samples are injected into a gas chromatograph coupled to a
mass spectrometer (GC-MS). The instrument is operated in selected ion monitoring (SIM)
mode to detect specific ions for both the analyte and the internal standard.

» Quantification: A calibration curve is generated by plotting the ratio of the analyte peak area
to the internal standard peak area against the analyte concentration. The concentration of
the analyte in the samples is then determined from this calibration curve.

Visualized Experimental Workflow

The following diagram illustrates the workflow for using 1,3-Dimethoxybenzene-d4 as an
internal standard in a quantitative GC-MS analysis.
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Caption: Workflow for quantitative analysis using an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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